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Compound of Interest

Compound Name: 2-Ethylhexyl stearate

Cat. No.: B1253439

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical
properties of 2-Ethylhexyl Stearate, a versatile ester with significant applications in research,
particularly within the pharmaceutical and cosmetic sciences. This document details key
physical and chemical characteristics, outlines experimental protocols for their determination,
and presents relevant data in a clear, accessible format to support laboratory and development
work.

Introduction

2-Ethylhexyl Stearate (also known as octyl stearate) is the ester of 2-ethylhexanol and stearic
acid.[1][2] It is a clear, colorless to slightly yellowish oily liquid with a faint, characteristic odor.[1]
[3][4] Functioning primarily as an emollient, solvent, and lubricant, 2-Ethylhexyl Stearate is
widely utilized in topical formulations, including creams, lotions, and sunscreens, as well as in
decorative cosmetics.[5][6] Its non-greasy feel, good spreadability, and ability to act as a carrier
for active pharmaceutical ingredients (APIs) make it a valuable excipient in drug delivery
systems.[3][4]

Physicochemical Properties

The following tables summarize the key physicochemical properties of 2-Ethylhexyl Stearate,
compiled from various technical sources. These properties are crucial for formulation
development, quality control, and safety assessment.
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Table 1: General and Physical Properties of 2-Ethylhexyl Stearate

Property

Value

References

Chemical Name

2-Ethylhexyl octadecanoate

[1]

Ethylhexyl stearate, Octyl

Synonyms stearate, Cetiol 868 HIEI
CAS Number 22047-49-0 [117]
EC Number 244-754-0 [11[7]
Molecular Formula C26H5202 [11[7]
Molecular Weight 396.69 g/mol [718]
Appearance Clear, .C0|0I’-|eS-S t? slightly (R
yellowish oily liquid
Odor Faint, characteristic [1114]

Table 2: Thermal and Spectroscopic Properties of 2-Ethylhexyl Stearate

Property Value References
Approximately 420.33 °C to

Boiling Point 431.8 °C at 760 mmHg (rough [B1[71[10]
estimates)
< 6 °C (pour point);

Melting Point Fp point) [7119]
Approximately -10 °C

Flash Point Approximately 219.2 °C [7]

) Approximately 1.451 to 1.4563
Refractive Index [1][7][10]

(estimate)

Table 3: Density, Viscosity, and Solubility Properties of 2-Ethylhexyl Stearate
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Property Value References
) Approximately 0.85t0 0.9 £ 0.1
Density [7][11]
g/cm3
N ) Approximately 0.826 to 0.8789
Specific Gravity ) [11[3]
(rough estimates)
] ) ) ) Approximately 7-10.5 cSt; 9
Viscosity, Kinematic [319]
cSt
Solubility in Water Insoluble [419]
Soluble in many organic
Solubility in Organic Solvents solvents; Slightly soluble in [1][31112]
Chloroform and Hexanes
Vapor Pressure OPaat20°C [11[3][10]

Table 4: Chemical and Quality Control Parameters of 2-Ethylhexyl Stearate

Property Value References
Acid Value < 1.0 mg KOH/g [13][14]
Saponification Value 130 - 170 mg KOH/g [13][14]
lodine Value <1.0gl2/100g [11][14]
Hydroxyl Value 0 - 10 mg KOH/g [14]

XLogP3

11.7

[7]

Experimental Protocols

This section provides detailed methodologies for determining key physicochemical properties of

2-Ethylhexyl Stearate, adapted from standard testing methods.

Determination of Density
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The density of 2-Ethylhexyl Stearate can be accurately determined using a digital density

meter based on the oscillating U-tube principle, following a method similar to ASTM D4052.

o Apparatus: Digital density meter, syringe for sample injection, temperature control unit.

e Procedure:

[¢]

Calibrate the digital density meter with dry air and distilled water at the desired
temperature (e.g., 20°C).

Equilibrate the 2-Ethylhexyl Stearate sample to the measurement temperature.

Inject the sample into the oscillating U-tube, ensuring no air bubbles are present.

Allow the reading to stabilize and record the density value.

Clean the U-tube with an appropriate solvent (e.g., ethanol or acetone) and dry it before
the next measurement.

Measurement of Viscosity

The kinematic viscosity of 2-Ethylhexyl Stearate can be determined using a capillary

viscometer, following a procedure based on ASTM D445.

o Apparatus: Calibrated capillary viscometer (e.g., Ubbelohde type), constant temperature

water bath, stopwatch.

e Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of 2-
Ethylhexyl Stearate.

Charge the viscometer with the sample and place it in the constant temperature bath (e.qg.,
25°C or 40°C) until it reaches thermal equilibrium.

Using suction, draw the liquid up through the capillary to a point above the upper timing
mark.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1253439?utm_src=pdf-body
https://www.benchchem.com/product/b1253439?utm_src=pdf-body
https://www.benchchem.com/product/b1253439?utm_src=pdf-body
https://www.benchchem.com/product/b1253439?utm_src=pdf-body
https://www.benchchem.com/product/b1253439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Release the suction and measure the time it takes for the liquid meniscus to pass from the
upper to the lower timing mark.

Repeat the measurement at least three times and calculate the average flow time.

Calculate the kinematic viscosity by multiplying the average flow time by the viscometer
calibration constant.

Determination of Saponification Value

The saponification value, which indicates the amount of ester, is determined by refluxing a

known mass of the sample with an excess of alcoholic potassium hydroxide, followed by

titration of the excess alkali.

o Apparatus: Reflux condenser, 250 mL conical flask, water bath, burette, pipette.

e Reagents: 0.5 M alcoholic potassium hydroxide, 0.5 M hydrochloric acid, phenolphthalein

indicator.

e Procedure:

o

Accurately weigh approximately 2 grams of 2-Ethylhexyl Stearate into a conical flask.
Add 25 mL of 0.5 M alcoholic potassium hydroxide.

Attach the flask to a reflux condenser and heat in a boiling water bath for 60 minutes.
Allow the solution to cool and add a few drops of phenolphthalein indicator.

Titrate the excess potassium hydroxide with 0.5 M hydrochloric acid until the pink color
disappears.

Perform a blank titration without the sample.

The saponification value is calculated using the formula: Saponification Value (mg KOH/qg)
=[(B - S) x M x 56.1] / W where: B = volume of HCI used for the blank (mL) S = volume of
HCI used for the sample (mL) M = Molarity of the HCI solution W = weight of the sample

(@)
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Solubility Assessment

A gualitative assessment of solubility can be performed by simple mixing tests.
o Apparatus: Test tubes, vortex mixer.

e Procedure:

[¢]

To separate test tubes, add 1 mL of 2-Ethylhexyl Stearate.

[¢]

To the respective test tubes, add 5 mL of the solvent to be tested (e.g., water, ethanol,
chloroform, hexanes).

Vortex the test tubes for 1 minute.

o

[e]

Observe the mixture for homogeneity, phase separation, or cloudiness to determine
solubility.

Visualizations

The following diagrams illustrate key concepts and workflows related to 2-Ethylhexyl Stearate.
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Caption: Manufacturing workflow for 2-Ethylhexyl Stearate.
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Sample Preparation

2-Ethylhexyl Stearate Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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